Cas no 2092494-42-1 (1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine)

• Product Name: 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine
• CAS No: 2092494-42-1
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6526124
• PubChem ID: 131482794
• Update Time: 2025-05-20

1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine
• 2092494-42-1
• [1-(4-fluoro-3-methoxyphenyl)cyclobutyl]methanamine
• EN300-1803533

• Inchi： 1S/C12H16FNO/c1-15-11-7-9(3-4-10(11)13)12(8-14)5-2-6-12/h3-4,7H,2,5-6,8,14H2,1H3
• InChI Key： CQMRBNXOOXAIBL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1(CN)CCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine

Comprehensive Overview of 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine (CAS No. 2092494-42-1)

1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine (CAS No. 2092494-42-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a cyclobutylmethanamine core linked to a 4-fluoro-3-methoxyphenyl group, making it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other bioactive amines.

In recent years, the demand for fluorinated aromatic compounds like 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to optimize pharmacokinetic properties. The fluoro and methoxy substituents on the phenyl ring contribute to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuroscience research. Searches for "CNS drug design" and "fluorinated drug intermediates" have spiked, reflecting the compound's relevance in cutting-edge studies.

The synthesis of CAS No. 2092494-42-1 typically involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Its purity and stability under various conditions make it a reliable candidate for high-throughput screening (HTS) in drug discovery pipelines. Notably, the compound's amine functionality allows for further derivatization, enabling the creation of libraries for structure-activity relationship (SAR) studies—a methodology frequently queried in AI-driven drug development platforms.

From an industrial perspective, 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine is often discussed alongside "green chemistry" initiatives. Researchers are exploring eco-friendly catalytic systems for its production, responding to global searches for "sustainable pharmaceutical synthesis." The compound's versatility also extends to material science, where its aromatic-cycloaliphatic hybrid structure is investigated for advanced polymer applications.

Analytical characterization of this compound employs techniques like NMR, HPLC-MS, and X-ray crystallography—methods commonly searched by synthetic chemists. Its crystalline form and solubility profile are meticulously documented, addressing frequent queries about "handling amine derivatives in lab settings." Furthermore, computational studies on its molecular interactions, particularly with G-protein-coupled receptors (GPCRs), align with trending topics in "AI-assisted molecular docking."

In conclusion, 1-(4-fluoro-3-methoxyphenyl)cyclobutylmethanamine represents a nexus of medicinal chemistry and advanced material science. Its CAS No. 2092494-42-1 serves as a pivotal identifier in patent literature and commercial catalogs, while its structural motifs continue to inspire innovations across interdisciplinary research fields. As the pharmaceutical industry prioritizes precision medicine, compounds like this will remain at the forefront of targeted therapy development.